3-Cycloheptyl-2-hydroxypropanoic acid

• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 3-cycloheptyl-2-hydroxypropanoic acid
• InChI: InChI=1S/C10H18O3/c11-9(10(12)13)7-8-5-3-1-2-4-6-8/h8-9,11H,1-7H2,(H,12,13)
• InChI Key: OBXRVQIMAMYQST-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)CC(C(=O)O)O

Description

3-Cycloheptyl-2-hydroxypropanoic acid is a chiral carboxylic acid characterized by a hydroxyl group (-OH) at the β-carbon (C2) and a cycloheptyl substituent at the γ-carbon (C3) of the propanoic acid backbone. Its molecular formula is C₁₀H₁₈O₃, with a molecular weight of 186.25 g/mol. The cycloheptyl group introduces significant steric bulk and lipophilicity, distinguishing it from smaller cycloalkyl analogs (e.g., cyclopentyl or cyclohexyl derivatives). The α-hydroxyl group renders the compound acidic (estimated pKa ~3.0–3.5), comparable to lactic acid (2-hydroxypropanoic acid, pKa 3.86) . Potential applications include asymmetric synthesis, pharmaceutical intermediates, or bioactive molecule design, though specific industrial uses remain underexplored in available literature.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cycloheptyl-2-hydroxypropanoic acid typically involves the reaction of cycloheptanone with a suitable reagent to introduce the hydroxypropanoic acid group. One common method is the aldol condensation of cycloheptanone with glyoxylic acid, followed by reduction and hydrolysis steps to yield the desired product.

Industrial Production Methods: Industrial production of 3-Cycloheptyl-2-hydroxypropanoic acid may involve similar synthetic routes but on a larger scale. Optimized reaction conditions, such as temperature, pressure, and the use of catalysts, are employed to maximize yield and purity. Continuous flow reactors and other advanced technologies may be utilized to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 3-Cycloheptyl-2-hydroxypropanoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or carboxylic acid.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The hydroxy group can be substituted with other functional groups, such as halogens or amines.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Reagents like thionyl chloride (SOCl2) for halogenation or amines for amination.

Major Products:

Oxidation: Formation of 3-Cycloheptyl-2-oxopropanoic acid or 3-Cycloheptyl-2-carboxypropanoic acid.

Reduction: Formation of 3-Cycloheptyl-2-hydroxypropanol.

Substitution: Formation of various substituted derivatives depending on the reagent used.

Scientific Research Applications

3-Cycloheptyl-2-hydroxypropanoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules. Its unique structure makes it valuable in the study of reaction mechanisms and stereochemistry.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential therapeutic agent due to its structural similarity to other bioactive compounds.

Industry: Utilized in the production of specialty chemicals and materials, such as polymers and surfactants.

Mechanism of Action

The mechanism of action of 3-Cycloheptyl-2-hydroxypropanoic acid depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The hydroxy and carboxylic acid groups can form hydrogen bonds and ionic interactions with target molecules, influencing their function and stability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 3-cycloheptyl-2-hydroxypropanoic acid with key analogs, emphasizing structural variations and their physicochemical implications:

Compound Name	Molecular Formula	Substituents	Key Properties/Applications	Evidence Source
3-Cycloheptyl-2-hydroxypropanoic acid	C₁₀H₁₈O₃	Cycloheptyl (C3), -OH (C2)	High lipophilicity, chiral center	Inferred
2,2-Diphenyl-2-hydroxyacetic acid (Benzilic acid)	C₁₄H₁₂O₃	Two phenyl groups (C2), -OH (C2)	Used in organic synthesis; crystalline solid
3-(4-Hydroxyphenyl)-2-hydroxypropanoic acid	C₉H₁₀O₄	4-Hydroxyphenyl (C3), -OH (C2)	Tyrosine derivative; potential pharmaceutical applications
2-(Thiophen-2-yl)propanoic acid	C₇H₈O₂S	Thiophene (C2)	Aromatic heterocycle; moderate acidity (pKa ~4.5)
3-[5-(4-Cyclopentyloxy-2-hydroxybenzoyl)...]propanoic acid	C₃₀H₂₇NO₇	Cyclopentyloxy, benzoyl groups	High molecular weight; drug candidate (e.g., T5224)

Key Findings:

Steric and Lipophilic Effects :

• The cycloheptyl group in the target compound confers greater steric hindrance and lipophilicity compared to smaller cycloalkyl substituents (e.g., cyclopentyl in ) or aromatic groups (e.g., thiophene in ). This reduces aqueous solubility but enhances membrane permeability, a critical factor in drug design .

Acidity and Reactivity :

• The α-hydroxyl group’s acidity is influenced by adjacent substituents. For example, electron-withdrawing groups (e.g., thiophene in ) lower pKa, while bulky aliphatic groups (e.g., cycloheptyl) may slightly increase pKa due to reduced solvation.

Chirality and Bioactivity: Like 3-(4-hydroxyphenyl)-2-hydroxypropanoic acid (), the target compound’s chiral center at C2 enables enantioselective interactions, relevant in pharmacology or asymmetric catalysis .

Synthetic Challenges :

• Cycloheptyl derivatives often require specialized synthetic routes (e.g., ring-expansion or Grignard reactions) compared to cyclohexyl or phenyl analogs, which are more commonly reported (e.g., benzilic acid synthesis in ).